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Compound of Interest

Compound Name: Awl-1I-38.3

Cat. No.: B1263582

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on overcoming solubility challenges encountered
with the EphA3 kinase inhibitor, Awl-11-38.3.

Solubility Data

The solubility of Awl-11-38.3 can vary between different solvents and even different batches of
the same solvent. The following table summarizes reported solubility data from various
suppliers. It is crucial to use fresh, high-purity solvents to achieve optimal dissolution.
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Concentration Molar Equivalent
Solvent Notes
(mg/mL) (mM)

Hygroscopic DMSO

can significantly
DMSO =100 mg/mL[1] 213.03 mM[1] impact solubility; use

newly opened DMSO.

[1]

Fresh DMSO is

recommended as

DMSO 94 mg/mL[2] 200.24 mM[2] ) )
moisture absorption
reduces solubility.[2]
Warming the tube to
37°C and using an
ultrasonic bath is

DMSO 66.67 mg/mL|[3] 142.03 mM[3]
recommended to
achieve higher
solubility.[3]
Sonication is

DMSO 45 mg/mL[4] 95.86 mM[4] recommended to aid
dissolution.[4]

Ethanol 2 mg/mL[2] -

Water Insoluble[2] -

Molecular Weight of Awl-II-38.3: 469.42 g/mol [3]

Troubleshooting Guide & FAQs
This section addresses common questions and issues related to the solubility of Awl-11-38.3.

Frequently Asked Questions

Q1: What is the recommended solvent for preparing a stock solution of Awl-11-38.37?
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Al: Dimethyl sulfoxide (DMSOQ) is the recommended solvent for preparing high-concentration
stock solutions of Awl-11-38.3.[1][2][3][4]

Q2: How should I store my Awil-I11-38.3 stock solution?

A2: Once prepared, it is best to aliquot the stock solution into single-use vials to avoid repeated
freeze-thaw cycles.[1] For long-term storage, keep the solution at -80°C (for up to 6 months).[1]
[5] For shorter-term storage, -20°C is suitable for up to one month.[1][5]

Q3: Why is my Awl-II-38.3 not dissolving completely in DMSO?
A3: Several factors could be at play:

e Solvent Quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This
absorbed water can significantly reduce the solubility of Awl-11-38.3.[1][2] Always use fresh,
anhydrous-grade DMSO.

o Temperature: Gentle warming to 37°C can aid dissolution.[3]

e Mechanical Agitation: Using an ultrasonic bath or vortexing can help break down compound
aggregates and improve solubility.[3][4]

Troubleshooting Specific Issues

Issue 1: My Awl-11-38.3 precipitates when | dilute my DMSO stock solution into an aqueous
buffer for my in vitro assay.

o Cause: Awl-II-38.3 is insoluble in water.[2] When a concentrated DMSO stock is diluted into
an aqueous medium, the compound can crash out of solution.

e Solution:

o Lower the Final DMSO Concentration: Aim for a final DMSO concentration in your assay
medium that is as low as possible while still maintaining the solubility of your compound. It
is often recommended to keep the final DMSO concentration below 0.5%.

o Use a Co-solvent: For challenging situations, a co-solvent system can be employed. A
suggested formulation for in vivo use, which can be adapted for in vitro experiments with
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careful validation, involves a mixture of DMSO, PEG300, Tween-80, and saline.[6]

o Stepwise Dilution: Instead of a single large dilution, try a serial dilution approach. This can
sometimes help to keep the compound in solution.

Issue 2: | need to prepare a formulation for in vivo administration, but Awl-11-38.3 has poor
agueous solubility.

o Cause: As an aqueous-insoluble compound, direct injection of a saline-based solution is not
feasible.

e Solution: A common approach for in vivo delivery of hydrophobic compounds is to use a
vehicle containing a mixture of solvents and surfactants. Several formulations are suggested
by suppliers:

o Formulation 1: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. The solvents
should be added sequentially.[4]

o Formulation 2: For oral administration, a homogenous suspension can be prepared using
0.5% CMC-Na.[2]

o Formulation 3: A mixture of 10% DMSO and 90% corn oil has also been suggested.[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Awl-II-38.3 Stock Solution in DMSO

¢ Weigh the Compound: Accurately weigh out the desired amount of Awl-11-38.3 powder. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 4.69 mg of the
compound (Molecular Weight = 469.42 g/mol ).

e Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO. For the example
above, add 1 mL of DMSO.

 Aid Dissolution: To ensure complete dissolution, gently warm the vial to 37°C and sonicate in
an ultrasonic water bath for a few minutes.[3] Visually inspect the solution to ensure no solid
particles remain.
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o Storage: Aliquot the stock solution into single-use vials and store at -80°C.[1]

Visualizations
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Caption: Inhibition of EphA3 kinase by Awl-11-38.3.
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Solubility Troubleshooting Workflow
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Caption: Troubleshooting workflow for Awl-11-38.3 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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